![molecular formula C40H56O6 B1252618 (2S,3S,8aS,11S,12S,15aS)-2,12-Dihydroxy-7,15a-diisopropyl-20,20,21,21-tetramethyl-2,3:11,12-bisbutano-2,3,4,5,9,10,11,12,13,14,15,15a-dodecahydro-1H,8aH-8,16-dioxadicyclohepta[a,h]anthracene-14,15-dione](/img/structure/B1252618.png)
(2S,3S,8aS,11S,12S,15aS)-2,12-Dihydroxy-7,15a-diisopropyl-20,20,21,21-tetramethyl-2,3:11,12-bisbutano-2,3,4,5,9,10,11,12,13,14,15,15a-dodecahydro-1H,8aH-8,16-dioxadicyclohepta[a,h]anthracene-14,15-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S,3S,8aS,11S,12S,15aS)-2,12-Dihydroxy-7,15a-diisopropyl-20,20,21,21-tetramethyl-2,3:11,12-bisbutano-2,3,4,5,9,10,11,12,13,14,15,15a-dodecahydro-1H,8aH-8,16-dioxadicyclohepta[a,h]anthracene-14,15-dione is a natural product found in Torreya grandis with data available.
Scientific Research Applications
Synthesis and Characterization
- This compound and related structures have been synthesized and characterized in various studies, providing insight into their chemical properties and potential applications. For example, Hellwinkel and Lauer (1977) described the synthesis of a related dicycloheptanthracene system, highlighting the methods and challenges in creating such complex structures (Hellwinkel & Lauer, 1977). Similarly, Gupta, Harland, and Stoodley (1984) explored an efficient synthesis of related anthracene derivatives, emphasizing the strategic use of Diels-Alder reactions (Gupta, Harland, & Stoodley, 1984).
Chemical Reactivity and Applications
- Studies have also delved into the chemical reactivity and potential applications of such anthracene derivatives. Chandler and Stoodley (1980) investigated the Diels-Alder reactions of epoxy-anthracene derivatives, revealing insights into their reactivity and potential for further chemical transformations (Chandler & Stoodley, 1980). Suginome, Kobayashi, and Kujime (1992) reported on the regioselective photoaddition of anthracenedione derivatives, a process that could be applied in various synthetic pathways (Suginome, Kobayashi, & Kujime, 1992).
Potential in Drug Development
- Some of these compounds have been explored for their potential in drug development. For example, Anderson, Chang, and Mcpherson (1983) synthesized derivatives with potential antineoplastic activity, demonstrating the applicability of these structures in medicinal chemistry (Anderson, Chang, & Mcpherson, 1983).
Theoretical Investigations
- Theoretical investigations, such as those by Sheena Mary et al. (2021), have explored the properties and interactions of similar anthracene derivatives, providing a deeper understanding of their behavior and potential applications in various fields (Sheena Mary et al., 2021).
properties
Molecular Formula |
C40H56O6 |
---|---|
Molecular Weight |
632.9 g/mol |
IUPAC Name |
(1S,6S,11S,19S,23S,28S)-6,28-dihydroxy-10,10,24,24-tetramethyl-1,16-di(propan-2-yl)-2,18-dioxaheptacyclo[17.13.0.03,17.04,14.06,11.020,30.023,28]dotriaconta-3,14,16,20(30)-tetraene-31,32-dione |
InChI |
InChI=1S/C40H56O6/c1-22(2)26-19-24-11-13-29-36(5,6)15-9-17-38(29,43)20-27(24)33-32(26)45-35-25-12-14-30-37(7,8)16-10-18-39(30,44)21-28(25)31(41)34(42)40(35,46-33)23(3)4/h19,22-23,29-30,35,43-44H,9-18,20-21H2,1-8H3/t29-,30-,35-,38-,39-,40+/m0/s1 |
InChI Key |
AMKXPXHJZCUIOT-NDIAQOJLSA-N |
Isomeric SMILES |
CC(C)C1=C2C(=C3C[C@]4(CCCC([C@@H]4CCC3=C1)(C)C)O)O[C@]5([C@@H](O2)C6=C(C[C@]7(CCCC([C@@H]7CC6)(C)C)O)C(=O)C5=O)C(C)C |
Canonical SMILES |
CC(C)C1=C2C(=C3CC4(CCCC(C4CCC3=C1)(C)C)O)OC5(C(O2)C6=C(CC7(CCCC(C7CC6)(C)C)O)C(=O)C5=O)C(C)C |
synonyms |
grandione |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.